molecular formula C17H14N2O4S B228247 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid

2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid

Cat. No. B228247
M. Wt: 342.4 g/mol
InChI Key: LAAOCNMXKBSXQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid, also known as BZB, is a synthetic compound that has been widely used in scientific research. It is a thiazolidinedione derivative that has shown promising results in various biological assays.

Mechanism of Action

The mechanism of action of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid is not fully understood, but it is believed to act through the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a transcription factor that regulates the expression of genes involved in glucose and lipid metabolism. 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has been shown to increase the expression of PPARγ and its downstream targets, leading to improved glucose uptake and lipid metabolism.
Biochemical and Physiological Effects
2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has been shown to have several biochemical and physiological effects. It has been shown to improve insulin sensitivity and glucose uptake in adipose tissue and skeletal muscle. 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid in lab experiments is its high purity and stability. 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid is also relatively easy to synthesize, making it a cost-effective option for research. However, one of the limitations of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid is its low solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the research of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid. One potential area of research is the development of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid derivatives with improved solubility and bioavailability. Another area of research is the investigation of the effects of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid on other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, the mechanism of action of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid needs to be further elucidated to fully understand its therapeutic potential.
Conclusion
In conclusion, 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid is a synthetic compound that has shown promising results in various biological assays. Its potential therapeutic properties make it a valuable tool for scientific research. The synthesis of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid involves a multi-step process that results in a high-purity compound. 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid acts through the activation of PPARγ and has been shown to improve insulin sensitivity, reduce inflammation, and inhibit the proliferation of cancer cells. While 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has several advantages for lab experiments, its low solubility in water and unclear mechanism of action are limitations. Future research on 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid should focus on developing derivatives with improved solubility and investigating its effects on other diseases.

Synthesis Methods

The synthesis of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid involves a multi-step process that starts with the reaction of 2-aminobenzoic acid with thionyl chloride to form 2-chlorobenzoic acid. The 2-chlorobenzoic acid is then reacted with 3-benzyl-2,4-dioxothiazolidine to form 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid. The purity of the compound is achieved through recrystallization and chromatography.

Scientific Research Applications

2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has been extensively used in scientific research due to its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-cancer, anti-diabetic, and anti-obesity effects. 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has been used in various biological assays such as cell viability assays, Western blotting, and immunofluorescence staining.

properties

Molecular Formula

C17H14N2O4S

Molecular Weight

342.4 g/mol

IUPAC Name

2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid

InChI

InChI=1S/C17H14N2O4S/c20-15-14(18-13-9-5-4-8-12(13)16(21)22)24-17(23)19(15)10-11-6-2-1-3-7-11/h1-9,14,18H,10H2,(H,21,22)

InChI Key

LAAOCNMXKBSXQM-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)CN2C(=O)C(SC2=O)NC3=CC=CC=C3C(=O)O

Canonical SMILES

C1=CC=C(C=C1)CN2C(=O)C(SC2=O)NC3=CC=CC=C3C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.